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Compound of Interest

Compound Name: PTP1B-IN-15

Cat. No.: B3025198

An In-depth Overview of the Chemical Structure, Properties, and Biological Activity of a Potent
PTP1B Inhibitor

Abstract

Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator of insulin and leptin
signaling pathways, making it a prime therapeutic target for type 2 diabetes, obesity, and
related metabolic disorders. PTP1B-IN-15 is a potent and selective small molecule inhibitor of
PTP1B. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activity of PTP1B-IN-15. It also includes detailed
experimental protocols for assessing its inhibitory activity and a visualization of the key
signaling pathways affected by its mechanism of action. This document is intended for
researchers, scientists, and drug development professionals working in the fields of metabolic
disease and oncology.

Chemical Structure and Physicochemical Properties

PTP1B-IN-15 is a small molecule with the chemical formula C19H17Br2NOS5S. Its structure is
characterized by a complex heterocyclic system. The key physicochemical properties of
PTP1B-IN-15 are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C19H17Br2NO5S
Molecular Weight 531.21 g/mol [1]
CAS Number 765317-71-3

CCC1=C(C(C2=CC(Br)=C(0O)C(Br)=C2)=0)C(C
=CC(S(=0)(N(C)C)=0)=C3)=C301

SMILES

Table 1: Physicochemical Properties of PTP1B-IN-15

Mechanism of Action and Signaling Pathways

PTP1B-IN-15 functions as a potent and selective inhibitor of Protein Tyrosine Phosphatase 1B
(PTP1B).[1] PTP1B is a critical negative regulator in both the insulin and leptin signaling
pathways. By dephosphorylating key proteins in these cascades, PTP1B dampens their
downstream effects.

Insulin Signaling Pathway: PTP1B dephosphorylates the activated insulin receptor (IR) and its
primary substrate, Insulin Receptor Substrate 1 (IRS-1). This action terminates the insulin
signal, which would otherwise promote glucose uptake and utilization. Inhibition of PTP1B by
PTP1B-IN-15 is expected to enhance and prolong insulin signaling, leading to improved
glucose homeostasis.

Leptin Signaling Pathway: PTP1B also dephosphorylates Janus kinase 2 (JAK2), a key
component of the leptin receptor signaling complex. This dephosphorylation attenuates the
leptin signal, which is crucial for regulating appetite and energy expenditure. By inhibiting
PTP1B, PTP1B-IN-15 can potentially enhance leptin sensitivity.

The diagram below illustrates the central role of PTP1B in these pathways and the expected
effect of its inhibition by PTP1B-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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